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Compound of Interest

Compound Name: L-161982

Cat. No.: B1673697 Get Quote

Essential Safety and Handling Guide for L-
161982
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of L-
161982, a potent and selective EP4 receptor antagonist. Given the hazardous nature of this

compound, adherence to strict laboratory safety protocols is imperative to ensure personnel

safety and mitigate environmental risk.

Hazard Identification and Precautionary Measures
L-161982 should be treated as a hazardous substance.[1] Direct contact with the skin, eyes, or

respiratory tract may cause irritation or other harmful effects. Ingestion and inhalation should be

strictly avoided.[1] All personnel must be thoroughly trained in the handling of potent

pharmaceutical compounds before working with this material.[2][3] A comprehensive Chemical

Hygiene Plan should be in place, and all researchers must be familiar with its contents.[4][5]

Physical and Chemical Properties
Understanding the physical and chemical properties of L-161982 is fundamental to its safe

handling and use in experimental settings.
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Property Value

Molecular Formula C₃₂H₂₉F₃N₄O₄S₂

Molecular Weight 654.7 g/mol

Appearance Crystalline solid

Purity ≥98%

Solubility
DMSO: 10 mg/mLDimethylformamide (DMF): 20

mg/mL

Storage Store at -20°C

Data sourced from Cayman Chemical Product Information and Abcam.[1]

Personal Protective Equipment (PPE)
The following Personal Protective Equipment (PPE) is mandatory when handling L-161982 to

prevent exposure.

Equipment Specifications

Gloves
Nitrile or other chemically resistant gloves.

Double-gloving is recommended.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Lab Coat
A dedicated lab coat, preferably disposable or

made of a non-permeable material.

Respiratory Protection

A NIOSH-approved respirator is required when

handling the powder outside of a containment

system.

Engineering Controls
To minimize the risk of exposure, all handling of L-161982, especially in its powdered form,

must be conducted within a certified chemical fume hood or a glove box.[2][3] The laboratory
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should be equipped with adequate ventilation systems to ensure that airborne concentrations

of the compound are kept to a minimum.[3] Eyewash stations and safety showers must be

readily accessible in the event of an accidental exposure.

Experimental Protocols: Handling and Preparation
of Solutions
Adherence to the following step-by-step procedures is critical for the safe handling and

preparation of L-161982 solutions.

Step 1: Preparation

Ensure all required PPE is worn correctly.

Verify that the chemical fume hood or glove box is functioning properly.

Assemble all necessary equipment and reagents (e.g., vials, solvents, pipettes).

Step 2: Weighing the Compound

Conduct all weighing operations within a chemical fume hood or a balance enclosure to

prevent the dissemination of powder.

Use a dedicated set of spatulas and weighing papers.

Step 3: Dissolving the Compound

Slowly add the desired solvent (DMSO or DMF) to the vial containing the L-161982 powder.

Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

Step 4: Storage of Solutions

Stock solutions should be stored in tightly sealed vials at -20°C.

Clearly label all solution vials with the compound name, concentration, solvent, and date of

preparation.
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Waste Disposal Plan
All waste materials contaminated with L-161982 must be treated as hazardous chemical waste

and disposed of in accordance with institutional and local regulations.[1][6]

Solid Waste:

Contaminated PPE (gloves, disposable lab coats), weighing papers, and empty vials should

be collected in a designated, clearly labeled hazardous waste container.

Liquid Waste:

Unused solutions and solvent rinses should be collected in a separate, labeled hazardous

waste container for liquid chemical waste.

Never dispose of L-161982 solutions down the drain.[6]

Decontamination:

All surfaces and equipment that have come into contact with L-161982 should be

decontaminated using an appropriate solvent (e.g., ethanol) followed by a soap and water

wash. The cleaning materials should be disposed of as hazardous waste.

Emergency Procedures
Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

Remove contaminated clothing.

Seek medical attention.

Eye Contact:

Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the

eyelids open.
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Seek immediate medical attention.

Inhalation:

Move the individual to fresh air.

If breathing is difficult, administer oxygen.

Seek medical attention.

Ingestion:

Do not induce vomiting.

Rinse mouth with water.

Seek immediate medical attention.
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Caption: Workflow for the safe handling of L-161982 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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